5-Bromo-3-chloro-2-methoxy-benzoic acid methyl ester

• Molecular Formula: C9H8BrClO3
• Molecular Weight: 279.51 g/mol
• IUPAC Name: methyl 5-bromo-3-chloro-2-methoxybenzoate
• InChI: InChI=1S/C9H8BrClO3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,1-2H3
• InChI Key: OWWGZRIWYFFCIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Br)C(=O)OC

Description

5-Bromo-3-chloro-2-methoxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H8BrClO3 and its molecular weight is 279.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl Iodide (3.83 g, 27.04 mmol) was added to a solution of 5-Bromo-3-chloro-2-hydroxy-benzoic acid (1.7 g, 6.76 mmol) and Cs2CO3 (4.83 g, 14.86 mmol) in DMF (10 mL) and heated at 50° C. for 12 h. The reaction mixture was diluted with EtOAc (30 mL) and filtered over celite pad. Filtrate was washed with water, brine and dried over Na2SO4. Solvent was removed and the residue was purified by silicagel column chromagography to get pure 5-Bromo-3-chloro-2-methoxy-benzoic acid methyl ester (1.56 g)